Cas no 51953-03-8 (9H-Purine (9CI))

• Product Name: 9H-Purine (9CI)
• CAS No: 51953-03-8
• MF: C₅H₄N₄
• MW: 120.112059593201
• CID: 936154
• PubChem ID: 1044
• Update Time: 2025-10-21

9H-Purine (9CI) Chemical and Physical Properties

Names and Identifiers

• 9H-Purine (9CI)
• Imidazo[4,5-d]pyrimidine
• DB-049810
• s6359
• 7H-Purine
• 9H-Purine (VAN)
• 9H-Purine
• WLN: T56 BM DN FN HNJ
• HY-34431
• AC-907/25014050
• MFCD00079221
• {7H-Imidazo[4,} 5-d]pyrimidine
• Imidazo(4,5-d)pyrimidine
• Isopurine
• AB03029
• 149297-77-8
• {Imidazo[4,5-d]pyrimidine}
• EINECS 204-421-2
• NSC 753
• .beta.-Purine
• NSC-753
• UNII-W60KTZ3IZY
• Purine, puriss., >=98.5% (HPLC)
• F87042
• 7H-Imidazo(4,5-d)pyrimidine
• purine-ring
• AM20080144
• 6H-Imidazo(4,5-d)pyrimidine
• A919833
• 7H-Imidazo[4,5-d]pyrimidine
• 6H-Imidazo[4,5-d]pyrimidine
• CHEBI:17258
• 1H-PURINE [MI]
• 3,5,7-TRIAZAINDOLE
• 3H-Imidazo(4,5-d)pyrimidine
• SCHEMBL3157
• NSC753
• DB-264251
• A804577
• Purine base
• CS-W008627
• SCHEMBL16858279
• AS-12907
• 3H-purine
• DB-264103
• J-200113
• 1A6DB7C2-2EA6-42E1-B6EC-C3CC62C53D21
• 3,7-Triazaindole
• beta-Purine
• X 128
• 7H-Purine (9CI)
• SY064527
• Q188261
• NS00014911
• AKOS015913555
• W60KTZ3IZY
• {6H-Imidazo[4,5-d]pyrimidine}
• InChI=1/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9
• Purine, 98%
• Purine
• DTXSID5074470
• AKOS006223506
• Z1203730725
• bmse000454
• 1H-Purine (9CI)
• 1H-Purine
• CHEBI:35586
• CHEBI:35588
• 51953-03-8
• AI3-50208
• CHEBI:35589
• CHEMBL302239
• 120-73-0
• purin

• Inchi： 1S/C5H4N4/c1-4-5(8-2-6-1)9-3-7-4/h1-3H,(H,6,7,8,9)
• InChI Key： KDCGOANMDULRCW-UHFFFAOYSA-N
• SMILES： C1NC2C(=CN=CN=2)N=1

Computed Properties

• Exact Mass: 120.043596145g/mol
• Monoisotopic Mass: 120.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• LogP: -0.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 9H-Purine (9CI)

Comprehensive Overview of 9H-Purine (9CI) (CAS No. 51953-03-8): Structure, Applications, and Research Insights

9H-Purine (9CI), identified by its CAS number 51953-03-8, is a fundamental heterocyclic aromatic organic compound that serves as the core scaffold for numerous biologically significant molecules. This nitrogen-containing bicyclic structure is pivotal in biochemistry, forming the backbone of DNA and RNA nucleobases (adenine and guanine), as well as key metabolites like ATP and caffeine. Its versatility has made it a focal point in drug discovery, biotechnology, and material science, aligning with current trends in precision medicine and sustainable chemistry.

The structural uniqueness of 9H-Purine (9CI) lies in its fused pyrimidine-imidazole ring system, which enables diverse chemical modifications. Researchers frequently explore its derivatives for anticancer, antiviral, and immunomodulatory properties, addressing global health challenges such as oncology therapeutics and infectious disease management. Recent studies highlight its role in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, reflecting its relevance in AI-driven drug design workflows.

In industrial contexts, 51953-03-8 derivatives are utilized in agrochemicals and flavor enhancers, resonating with the growing demand for green chemistry solutions. The compound’s stability and functionalization potential also make it valuable in organic electronics, particularly in developing biodegradable sensors—a hotspot for sustainable tech innovations.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 9H-Purine (9CI) purity, a common query among laboratory professionals. Safety data emphasizes standard handling protocols, though it remains non-regulated under major chemical control frameworks, ensuring accessibility for research.

Emerging discussions in scientific forums often link purine analogs to metabolic engineering and CRISPR-based diagnostics, underscoring interdisciplinary applications. FAQs address its distinction from pyrimidines and synthetic routes via Traube synthesis, which are frequently searched topics in academic databases.

With the rise of computational chemistry, molecular docking studies involving 51953-03-8 derivatives have surged, catering to interests in machine learning-assisted compound screening. This aligns with industry shifts toward high-throughput virtual screening methods to accelerate drug development cycles.

Environmental considerations are also prominent, as researchers evaluate biodegradation pathways of purine-based compounds to mitigate ecological impacts—a response to increasing ESG (Environmental, Social, and Governance) compliance demands in chemical manufacturing.

In summary, 9H-Purine (9CI) (CAS 51953-03-8) exemplifies how foundational chemical entities drive innovation across life sciences and advanced materials. Its enduring relevance in biomedical research and alignment with sustainability goals ensure continued interest from both academia and industry, making it a staple in modern scientific discourse.